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Abstract

L-lditol, a naturally occurring sugar alcohol, is an endogenous human metabolite primarily
involved in the polyol (sorbitol) pathway. This document provides a comprehensive technical
overview of L-Iditol's role in human metabolism, including its biochemical pathways, the key
enzyme responsible for its conversion, L-iditol 2-dehydrogenase (sorbitol dehydrogenase),
and its potential implications in health and disease. This guide is intended for researchers,
scientists, and drug development professionals, offering detailed experimental protocols and
guantitative data where available.

Introduction

L-Iditol is the L-enantiomer of iditol and belongs to the class of sugar alcohols, which are
hydrogenated forms of carbohydrates.[1] It is present in various living organisms, from fungi to
humans.[2] In human metabolism, L-Iditol is a key intermediate in the polyol pathway, where it
is interconverted with L-sorbose. This pathway is significant in fructose and mannose
metabolism.[3] The primary enzyme governing this reaction is L-iditol 2-dehydrogenase, also
known as sorbitol dehydrogenase (SDH) (EC 1.1.1.14).[3] Due to its metabolic position, L-
Iditol and its associated enzymatic pathway are of interest in various physiological and
pathological states, including diabetes and liver conditions.

L-Iditol Metabolism and Signaling Pathway
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The metabolism of L-Iditol is intrinsically linked to the polyol pathway, a two-step metabolic
route that converts glucose to fructose.

e Step 1: Glucose to Sorbitol: Aldose reductase catalyzes the reduction of glucose to sorbitol,
utilizing NADPH as a cofactor.

e Step 2: Sorbitol to Fructose: L-iditol 2-dehydrogenase (sorbitol dehydrogenase) then
oxidizes sorbitol to fructose, with the concomitant reduction of NAD+ to NADH.[3]

L-Iditol is a stereoisomer of sorbitol (D-glucitol) and is also a substrate for L-iditol 2-
dehydrogenase, which converts it to L-sorbose.[3][4] This pathway is particularly active in
tissues such as the liver and seminal vesicles.[5]

Metabolic Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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